1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)-

• CAS RN: 156698-69-0
• Molecular Formula: C15H19N7O3
• Molecular Weight: 345.36 g/mol
• IUPAC Name: 8-[(3,4,5-trimethoxyanilino)methyl]-7H-purine-2,6-diamine
• InChI: InChI=1S/C15H19N7O3/c1-23-8-4-7(5-9(24-2)12(8)25-3)18-6-10-19-11-13(16)21-15(17)22-14(11)20-10/h4-5,18H,6H2,1-3H3,(H5,16,17,19,20,21,22)
• InChI Key: VOUIYXLUJHGZHZ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)NCC2=NC3=NC(=NC(=C3N2)N)N
• synonyms: 8-[[(3,4,5-trimethoxyphenyl)amino]methyl]-7H-purine-2,6-diamine

Description

1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)- is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as a purine derivative and is known to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)- is not fully understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)- has been shown to exhibit a range of biochemical and physiological effects. Some of these effects include the inhibition of cell growth and proliferation, induction of apoptosis, and the inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)- in lab experiments is its potential applications in cancer research. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research of 1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)-. One of the most promising areas of research is in the development of new cancer treatments. Additionally, this compound may also have potential applications in the treatment of other diseases, such as autoimmune disorders and inflammatory diseases.
In conclusion, 1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)- is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Although the mechanism of action of this compound is not fully understood, it has been shown to exhibit a range of biochemical and physiological effects. Future research in this area may lead to the development of new and innovative treatments for a variety of diseases.

Synthesis Methods

The synthesis of 1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)- is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the use of a reaction between 2,6-diaminopurine and 3,4,5-trimethoxybenzyl chloride in the presence of a base.

Scientific Research Applications

1H-Purine-2,6-diamine, 8-(((3,4,5-trimethoxyphenyl)amino)methyl)- has been extensively studied in the field of scientific research due to its potential applications in various fields. One of the most promising areas of research for this compound is in the field of cancer treatment. Studies have shown that this compound has the potential to inhibit the growth of cancer cells and induce apoptosis.